![molecular formula C9H19NO B1527731 2-[1-(Aminomethyl)cyclohexyl]ethan-1-ol CAS No. 1384429-71-3](/img/structure/B1527731.png)
2-[1-(Aminomethyl)cyclohexyl]ethan-1-ol
Overview
Description
“2-[1-(Aminomethyl)cyclohexyl]ethan-1-ol” is a chemical compound with the formula C9H19NO. It has a molecular weight of 157.25 . The compound is used for research purposes .
The physical form of the compound is oil . Unfortunately, the boiling point and other physical and chemical properties are not specified .
Scientific Research Applications
Life Science Research
In the realm of life sciences, 2-[1-(Aminomethyl)cyclohexyl]ethan-1-ol is utilized for its bioactive properties. It can serve as a precursor or an intermediate in the synthesis of pharmaceuticals. Its structure, featuring both an amino and a hydroxyl group, makes it a versatile molecule for constructing more complex compounds that could interact with biological systems, potentially leading to new drug discoveries .
Material Science
Material scientists may explore the use of 2-[1-(Aminomethyl)cyclohexyl]ethan-1-ol in the development of new materials. Its chemical structure could be beneficial in creating polymers with specific characteristics, such as increased resilience or flexibility. Additionally, it might be used to modify the surface properties of materials to enhance their interaction with other substances .
Chemical Synthesis
This compound plays a significant role in chemical synthesis as a building block for various synthetic routes. It can be employed in the formation of cyclic compounds or as a chiral agent to induce asymmetry in synthesized molecules. Its presence in a reaction can lead to the creation of novel compounds with potential applications in different chemical industries .
Chromatography
In chromatographic techniques, 2-[1-(Aminomethyl)cyclohexyl]ethan-1-ol could be used as a standard or a reference compound due to its unique chemical signature. It may also serve as a component in the mobile phase or as a derivatization agent to improve the detection and quantification of analytes in complex mixtures .
Analytical Research
Analytical researchers might find 2-[1-(Aminomethyl)cyclohexyl]ethan-1-ol useful as a reagent in qualitative and quantitative analysis. Its reactivity with various analytical agents can help in the identification and measurement of other compounds. Moreover, it can be a subject of study to understand its physicochemical properties and behavior under different analytical conditions .
Pharmacological Studies
Given its structural features, 2-[1-(Aminomethyl)cyclohexyl]ethan-1-ol may be investigated for its pharmacological effects. It could act as an agonist or antagonist to certain receptors in the body, influencing physiological responses. Research in this area could lead to the development of new therapeutic agents for treating various medical conditions .
Safety and Hazards
properties
IUPAC Name |
2-[1-(aminomethyl)cyclohexyl]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO/c10-8-9(6-7-11)4-2-1-3-5-9/h11H,1-8,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WISBKHAYYRCBOL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(CCO)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201300162 |
Source
|
| Record name | 1-(Aminomethyl)cyclohexaneethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201300162 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1384429-71-3 |
Source
|
| Record name | 1-(Aminomethyl)cyclohexaneethanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1384429-71-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(Aminomethyl)cyclohexaneethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201300162 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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